6-amino-1-(2-(pyrrolidin-1-yl)propyl)-3,4-dihydroquinolin-2(1H)-one

• Molecular Formula: C16H23N3O
• Molecular Weight: 273.37 g/mol
• IUPAC Name: 6-amino-1-(2-pyrrolidin-1-ylpropyl)-3,4-dihydroquinolin-2-one
• InChI: InChI=1S/C16H23N3O/c1-12(18-8-2-3-9-18)11-19-15-6-5-14(17)10-13(15)4-7-16(19)20/h5-6,10,12H,2-4,7-9,11,17H2,1H3
• InChI Key: RBAHWVNJIMAJCP-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C(=O)CCC2=C1C=CC(=C2)N)N3CCCC3

Description

6-amino-1-(2-(pyrrolidin-1-yl)propyl)-3,4-dihydroquinolin-2(1H)-one is a useful research compound. Its molecular formula is C16H23N3O and its molecular weight is 273.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 6-nitro-1-(2-(pyrrolidin-1-yl)propyl)-3,4-dihydroquinolin-2(1H)-one (585 mg, 1.93 mmol) and palladium on activated carbon (10%, 103 mg, 0.096 mmol) in 15 mL ethanol was stirred under a balloon of hydrogen overnight. The suspension was filtered through a pad of silica gel. The filter pad was rinsed with 20 mL of 2M NH3 in methanol and the filtrate was concentrated to give a viscous oil. The crude product was used without further purification. (490 mg, 92.9%). 1H-NMR (CDCl3) δ: 7.20 (d, J=8.7 Hz, 1H), 6.63 (dd, J=2.4, 8.7 Hz, 1H), 6.51 (d, J=2.4 Hz, 1H), 4.37 (d, J=7.2 Hz, 2H), 3.58 (brs, 2H), 2.82-2.77 (m, 2H), 2.63-2.58 (m, 2H), 2.1 (br s, 4H), 1.80-1.62 (br s, 5H), 1.30 (d, J=6.6 Hz, 3H).